Methcathinone

Specification

• CAS No.: 5650-44-2
• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 2-(methylamino)-1-phenylpropan-1-one
• Standard InChI: InChI=1S/C10H13NO/c1-8(11-2)10(12)9-6-4-3-5-7-9/h3-8,11H,1-2H3
• Standard InChI Key: LPLLVINFLBSFRP-UHFFFAOYSA-N
• SMILES: CC(C(=O)C1=CC=CC=C1)NC
• Canonical SMILES: CC(C(=O)C1=CC=CC=C1)NC
• Appearance: Solid powder

Introduction

Chemical Properties and Synthesis

Physicochemical Characteristics

Methcathinone exists as a racemic mixture of two enantiomers under standard conditions. Its physicochemical profile includes:

Property	Value
Molecular formula	C₁₀H₁₃NO
Molecular weight	163.22 g/mol
Melting point	217-220°C (hydrochloride)
pKa	8.3 (amine group)
LogP	1.82

The β-keto group increases polarity compared to methamphetamine, reducing blood-brain barrier permeability but enhancing water solubility.

Synthetic Pathways

Three primary synthesis routes dominate clandestine production:

• Oxidation of ephedrine:
  Ephedrine undergoes oxidation using potassium permanganate (KMnO₄) in sulfuric acid, yielding methcathinone through cleavage of the β-hydroxy group. This method risks manganese contamination if purification is inadequate, contributing to neurotoxic effects observed in chronic users.

• Bromination-amination sequence:
  4-Methylpropiophenone is brominated followed by reaction with methylamine, producing racemic methcathinone. This approach allows large-scale production but requires expertise in handling hazardous reagents.

• Enantioselective synthesis:
  Chiral resolution using tartaric acid derivatives can produce enantiopure S(-)-methcathinone, which demonstrates enhanced dopaminergic activity.

Pharmacodynamics and Neurochemical Effects

Monoamine Transporter Interactions

Methcathinone functions as a substrate-type releaser at monoamine transporters, inducing reverse transport of dopamine (DAT), norepinephrine (NET), and serotonin (SERT). Comparative potency data reveal:

Compound	DAT EC₅₀ (nM)	NET EC₅₀ (nM)	SERT EC₅₀ (nM)	Selectivity (DAT/SERT)
Methcathinone	21 ± 3	25 ± 4	2,592 ± 450	123:1
Methamphetamine	12 ± 2	18 ± 3	1,292 ± 210	108:1
Mephedrone	58 ± 5	49 ± 6	118 ± 15	2:1

Data adapted from

The S(-) enantiomer shows 3.9-fold greater DAT potency than R(+)-methcathinone (EC₅₀ = 8.5 nM vs 33 nM). This enantioselectivity correlates with behavioral effects, as S(-)-methcathinone induces locomotor stimulation at doses 4-fold lower than the racemic mixture.

Receptor Binding Profile

Beyond transporter effects, methcathinone interacts with:

• TAAR1: Full agonist at trace amine-associated receptor 1 (EC₅₀ = 1.2 μM)

• 5-HT₂A: Moderate affinity (Kᵢ = 380 nM) contributing to hallucinogenic effects at high doses

• α₂-Adrenergic: Antagonist activity (Kᵢ = 650 nM) potentiates norepinephrine release

Pharmacokinetics and Metabolism

Absorption and Distribution

Methcathinone demonstrates rapid pharmacokinetics following administration:

Parameter	Value (Human)
Tₘₐₓ (oral)	1.2 ± 0.3 h
Tₘₐₓ (insuffl.)	0.4 ± 0.1 h
Vd	3.8 ± 0.6 L/kg
Protein binding	18 ± 3%

The β-keto group reduces CNS penetration compared to methamphetamine (brain/plasma ratio = 0.8 vs 1.9).

Metabolic Pathways

Hepatic metabolism proceeds via three primary routes:

• N-Demethylation: CYP2D6-mediated formation of cathinone (14% of dose)

• β-Keto reduction: Aldo-keto reductase produces methamphetamine (9% of dose)

• Ring hydroxylation: CYP2B6 generates 4-hydroxymethcathinone (6% of dose)

Elimination follows first-order kinetics with t₁/₂ = 2.3 ± 0.4 h. Less than 5% is excreted unchanged in urine.

Toxicological Profile and Health Impacts

Acute Toxicity

Dose-dependent effects manifest as:

Dose (mg)	Clinical Presentation
10-30	Euphoria, tachycardia, hyperthermia
30-50	Hypertension, arrhythmias, seizures
>50	Serotonin syndrome, multi-organ failure

Notably, manganese contamination from illicit synthesis causes parkinsonism in 68% of chronic users, characterized by:

• Progressive bradykinesia

• Postural instability

• "Cock-walk" gait abnormality

Neurotoxicity Mechanisms

Chronic methcathinone exposure induces:

• Dopaminergic toxicity: 40-60% reduction in striatal DAT density (PET imaging)

• Oxidative stress: 3-fold increase in lipid peroxidation markers (MDA, 4-HNE)

• Mitochondrial dysfunction: Complex I inhibition (IC₅₀ = 18 μM)

Legal Status and Control Challenges

Global Regulatory Landscape

Methcathinone scheduling varies significantly:

Region	Status	Year Enacted
United States	Schedule I	1993
European Union	Class B	1998
Russia	Restricted precursor	2005
Australia	Schedule 9	1996

Analytical Detection Challenges

Common identification methods face limitations:

• GC-MS: Requires derivatization due to thermal instability

• LC-MS/MS: Optimal for quantification (LOQ = 0.1 ng/mL)

• Colorimetric tests: False negatives with Marquis reagent